Cas no 137215-27-1 (7-Mercapto-4-methyl-2H-chromen-2-one)

• Product Name: 7-Mercapto-4-methyl-2H-chromen-2-one
• CAS No: 137215-27-1
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD00467591
• CID: 137706
• PubChem ID: 4690818
• Update Time: 2025-06-10

7-Mercapto-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Mercapto-4-methyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one,7-mercapto-4-methyl-
• 4-methyl-7-sulfanylchromen-2-one
• 4-methyl-7-mercapto-2H-chromen-2-one
• 4-Methyl-7-thioumbelliferone
• 7-mercapto-4-methyl-2H-1-benzopyran-2-one
• 7-mercapto-4-methyl-coumarin
• 7-mercapto-4-methylumbelliferone
• 7-MERCAPTO-4-METHYLCOUMARIN
• SCHEMBL377454
• 4-methyl-7-sulfanyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 7-mercapto-4-methyl-
• FT-0692955
• 4-methyl-7-sulfanyl-chromen-2-one
• MFCD00467591
• BYDNGJQDDNBAHI-UHFFFAOYSA-N
• AKOS015911029
• 4-methyl-7-thiocoumarin
• 137215-27-1
• DS-16255
• 7-Mercapto-4-methylcoumarin, >=97.0% (GC)
• EN300-7412700
• DTXSID10405608
• CS-W007225
• A886544
• 7-mercapto-4-methyl-chromen-2-one
• DB-350801
• DTXCID30356461

• MDL： MFCD00467591
• Inchi： 1S/C10H8O2S/c1-6-4-10(11)12-9-5-7(13)2-3-8(6)9/h2-5,13H,1H3
• InChI Key： BYDNGJQDDNBAHI-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)OC(C=C2C)=O

Computed Properties

• Exact Mass: 192.02500
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 356.5±37.0 °C at 760 mmHg
• Flash Point: 276.2±14.4 °C
• PSA: 69.01000
• LogP: 2.39010
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-Mercapto-4-methyl-2H-chromen-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-Mercapto-4-methyl-2H-chromen-2-one

Comprehensive Overview of 7-Mercapto-4-methyl-2H-chromen-2-one (CAS No. 137215-27-1): Properties, Applications, and Innovations

7-Mercapto-4-methyl-2H-chromen-2-one (CAS No. 137215-27-1) is a specialized organic compound belonging to the coumarin derivatives family. Its unique molecular structure, featuring a thiol (-SH) group at the 7-position and a methyl group at the 4-position, makes it a versatile intermediate in pharmaceutical, agrochemical, and material science research. The compound’s chromen-2-one backbone is widely recognized for its fluorescence properties, which are leveraged in bioimaging and sensor development.

Recent advancements in green chemistry have sparked interest in 7-Mercapto-4-methyl-2H-chromen-2-one as a sustainable building block for biocompatible materials. Researchers are exploring its potential in drug delivery systems, particularly for targeting oxidative stress-related diseases, a hot topic in precision medicine. Its antioxidant-like activity, attributed to the thiol group, aligns with the growing demand for natural-derived therapeutics.

In the field of organic electronics, CAS No. 137215-27-1 has gained attention for its electron-rich structure, which facilitates charge transport in OLEDs and photovoltaic devices. A 2023 study highlighted its role in enhancing the luminescent efficiency of hybrid materials, addressing the industry’s push for energy-efficient displays. This aligns with the global trend toward renewable energy solutions and carbon-neutral technologies.

The synthesis of 7-Mercapto-4-methyl-2H-chromen-2-one often involves microwave-assisted reactions, a technique favored for its low environmental impact and high atom economy. This method reduces waste generation compared to traditional routes, resonating with the circular economy principles. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for verifying its purity, especially in GMP-compliant pharmaceutical applications.

From a commercial perspective, the demand for CAS No. 137215-27-1 is rising due to its utility in high-value fragrances and UV-absorbing coatings. Its chromophore properties enable formulations with long-lasting stability, a key requirement in cosmetic science. Notably, its low cytotoxicity profile makes it suitable for dermatological formulations, a segment experiencing exponential growth in the clean beauty market.

Future research directions for 7-Mercapto-4-methyl-2H-chromen-2-one include exploring its synergistic effects with nanoparticles for cancer theranostics, a trending topic in nanomedicine. Additionally, its potential as a crosslinking agent in biodegradable polymers could revolutionize eco-friendly packaging solutions. These innovations position the compound at the forefront of interdisciplinary research, bridging gaps between chemistry, biology, and engineering.